![molecular formula C23H26N2O6 B1253772 dimethyl (1S,9S,16S)-16-hydroxy-21-oxo-2,12-diazapentacyclo[14.2.2.19,12.01,9.03,8]henicosa-3,5,7,17-tetraene-2,18-dicarboxylate](/img/structure/B1253772.png)
dimethyl (1S,9S,16S)-16-hydroxy-21-oxo-2,12-diazapentacyclo[14.2.2.19,12.01,9.03,8]henicosa-3,5,7,17-tetraene-2,18-dicarboxylate
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Overview
Description
dimethyl (1S,9S,16S)-16-hydroxy-21-oxo-2,12-diazapentacyclo[14.2.2.19,12.01,9.03,8]henicosa-3,5,7,17-tetraene-2,18-dicarboxylate is a natural product found in Kopsia arborea with data available.
Scientific Research Applications
Crystallographic Characterization
Research has focused on the crystallographic characterization of compounds related to dimethyl (1S,9S,16S)-16-hydroxy-21-oxo-2,12-diazapentacyclo[14.2.2.19,12.01,9.03,8]henicosa-3,5,7,17-tetraene-2,18-dicarboxylate. The novel bicyclic and tricyclic systems have been crystallographically characterized, enabling the determination of the relative configuration of the stereogenic centers (Wilson et al., 2001).
Synthesis of Cedranoid Sesquiterpenes
The synthesis of cedranoid sesquiterpenes involving related compounds has been reported. These syntheses contribute to the understanding of complex organic molecule formation and have potential applications in medicinal chemistry (Yates et al., 1988).
Formation of New Palladacycle
The formation of a new palladacycle and organic compounds derived from vinylcarbenoids as side products in the synthesis of 5-Pallada-trans-tricyclo[4.1.0.02,4]heptanes from acceptor-substituted cyclopropenes has been studied. This research contributes to the understanding of palladium-catalyzed reactions (Hashmi et al., 2000).
Chemo- and Stereoselective Catalysis
Research on chemo- and stereoselective dirhodium(II)-catalyzed C-H insertion reaction of 5,6-dioxygenated 2-diazo-3-oxohexanoates has been conducted. This has implications in the synthesis of optically active, highly functionalized cyclopentanes (Yakura et al., 1999).
Synthesis of Alkaloid-like Quinolizidine Systems
Advancements in the stereoselective synthesis of alkaloid-like quinolizidine systems have been made. These methods have applications in the development of pharmaceuticals and other biologically active compounds (Krasnov et al., 2018).
Studies in Organometallic Chemistry
Studies in organometallic chemistry involving the synthesis and characterization of manganese(II) compounds with tetradentate ligands based on the bispidine backbone have been conducted. This research is significant for the development of coordination compounds with potential catalytic and magnetic properties (Comba et al., 1998).
Properties
Molecular Formula |
C23H26N2O6 |
---|---|
Molecular Weight |
426.5 g/mol |
IUPAC Name |
dimethyl (1S,9S,16S)-16-hydroxy-21-oxo-2,12-diazapentacyclo[14.2.2.19,12.01,9.03,8]henicosa-3,5,7,17-tetraene-2,18-dicarboxylate |
InChI |
InChI=1S/C23H26N2O6/c1-30-18(26)16-14-21(29)8-5-12-24-13-11-22(19(24)27)15-6-3-4-7-17(15)25(20(28)31-2)23(16,22)10-9-21/h3-4,6-7,14,29H,5,8-13H2,1-2H3/t21-,22+,23+/m0/s1 |
InChI Key |
CTDOYMUKENYJJU-YTFSRNRJSA-N |
Isomeric SMILES |
COC(=O)C1=C[C@@]2(CCCN3CC[C@@]4(C3=O)[C@]1(CC2)N(C5=CC=CC=C45)C(=O)OC)O |
Canonical SMILES |
COC(=O)C1=CC2(CCCN3CCC4(C3=O)C1(CC2)N(C5=CC=CC=C45)C(=O)OC)O |
Synonyms |
kopsijasminilam |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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